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Compound of Interest |

Compound Name: 3-Methyl-1-phenyl-1H-pyrazol-5-ol
CAS No.: 942-32-5
Cat. No.: B1217949

Get Quote

The story of pyrazolone compounds begins not with a targeted search, but with a fortuitous
discovery that would fundamentally alter the landscape of synthetic pharmaceuticals. In 1883,
the German chemist Ludwig Knorr, while investigating potential synthetic alternatives to
quinine, unexpectedly synthesized the first pyrazolone derivative.[1][2][3][4] This compound,
later named Antipyrine (also known as Phenazone), was one of the first synthetic drugs to be
introduced to the market and exhibited potent analgesic (pain-relieving) and antipyretic (fever-
reducing) properties.[1][3][5][6] The commercial success of Antipyrine, the most widely used
drug until the advent of Aspirin, catalyzed a wave of research into this new class of heterocyclic
compounds, paving the way for a century of development in analgesic and anti-inflammatory
medicine.[1][3]

This guide provides a technical overview of the foundational discovery, synthesis, and evolution
of pyrazolone compounds, designed for researchers, scientists, and drug development
professionals. We will explore the core chemical principles, key molecular milestones, and the
mechanistic underpinnings that established pyrazolones as a cornerstone of medicinal
chemistry.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1217949#bc-rfq
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115706/
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://pmc.ncbi.nlm.nih.gov/articles/PMC9742570/
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/chemistry-synthesis-antipyrine-historical-modern-perspective
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-enduring-legacy-of-antipyrine-early-synthesis-modern-pharmaceutical-applications
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The Foundational Chemistry: The Knorr Pyrazole
Synthesis

The cornerstone of early pyrazolone chemistry is the "Knorr pyrazole synthesis," first reported
by Knorr in 1883.[1][7] This reaction's versatility and relative simplicity were critical to the rapid
exploration of pyrazolone derivatives. The synthesis is a classic condensation reaction between
a hydrazine derivative (e.g., phenylhydrazine) and a 1,3-dicarbonyl compound, most commonly
a [3-ketoester like ethyl acetoacetate.[1][2][5][8]

The causality of this reaction lies in the nucleophilic nature of the hydrazine nitrogens and the
electrophilic nature of the dicarbonyl carbons. The reaction proceeds through the formation of a
hydrazone intermediate, which then undergoes an intramolecular cyclization followed by
dehydration to yield the stable five-membered pyrazolone ring.[1] This robust reaction provided
a reliable pathway for creating a diverse library of pyrazolone analogs for pharmacological
testing.

Visualizing the Knorr Synthesis Workflow

The following diagram illustrates the generalized experimental workflow for the Knorr pyrazole
synthesis, from reactants to the final pyrazolone product.
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Caption: General experimental workflow for the Knorr pyrazole synthesis.

Key Early Pyrazolone Derivatives: From Antipyrine
to Phenylbutazone
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The initial success of Antipyrine spurred the development of numerous derivatives. This
exploration was driven by the desire to enhance therapeutic effects while mitigating toxicity.

» Antipyrine (Phenazone): The prototype molecule, synthesized by Knorr in 1883. Its chemical
structure is 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one.[5] It served as a leading
analgesic and antipyretic for decades.[6]

o Aminopyrine: An amino derivative introduced in 1897, it showed more potent analgesic
action. However, its use was later curtailed due to the risk of severe side effects, including
blood dyscrasias like agranulocytosis.[7][9]

e Dipyrone (Metamizole): Introduced in 1922, it remains a widely used analgesic in many
countries.[7][9] It is a pro-drug that is converted to active metabolites.[9]

e Phenylbutazone: A significant advancement, Phenylbutazone was synthesized in 1946 and
introduced clinically in 1949 by the Swiss company Geigy.[10][11] Initially developed as a
solubilizing agent for aminopyrine, it was discovered to possess potent anti-inflammatory
properties of its own.[10] This marked a shift, establishing pyrazolones not just as analgesics
but as powerful non-steroidal anti-inflammatory drugs (NSAIDs) for treating conditions like
rheumatoid arthritis and gout.[10][11][12][13] However, due to severe potential side effects,
its use in humans was heavily restricted by the 1980s.[10][14]

Quantitative Data of Early Pyrazolone Derivatives

The following table summarizes key data for the most significant early pyrazolone compounds.
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Primary
Year Molecular Molar Mass ( .
Compound Therapeutic
Introduced Formula g/mol )
Use
o Analgesic,
Antipyrine 1883 C11H12N20 188.23 ] ]
Antipyretic
] ] Analgesic,
Aminopyrine 1897 Ci13H17NsO 231.30 ) )
Antipyretic
) Analgesic,
Dipyrone 1922 C13H16N3NaO4S 333.34 ] ]
Antipyretic
Anti-
Phenylbutazone 1949 C19H20N202 308.38 inflammatory,
Analgesic

Mechanism of Action: Inhibition of Cyclooxygenase
(COX)

The primary mechanism of action for the analgesic, antipyretic, and anti-inflammatory effects of
early pyrazolones like Antipyrine and Phenylbutazone is the non-selective inhibition of
cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[1][5][6][9]

This inhibition is the critical causal link to the therapeutic effect. COX enzymes are responsible
for converting arachidonic acid into prostaglandins (PGs).[1][6] Prostaglandins are key
signaling molecules that mediate inflammation, pain, and fever. By blocking COX, pyrazolones
reduce the synthesis of prostaglandins, thereby alleviating these symptoms. The non-selective
nature of this inhibition, particularly of the constitutive COX-1 enzyme, is also responsible for
many of the adverse side effects associated with these drugs, such as gastrointestinal issues.
[11]

Signaling Pathway: COX Inhibition by Pyrazolones

The diagram below illustrates the biochemical pathway disrupted by pyrazolone compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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